Cas no 110590-27-7 (methyl 2-oxa-3-azabicyclo2.2.2oct-5-ene-3-carboxylate)

• Product Name: methyl 2-oxa-3-azabicyclo2.2.2oct-5-ene-3-carboxylate
• CAS No: 110590-27-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD32678946
• CID: 2606417
• PubChem ID: 54430819
• Update Time: 2025-06-20

methyl 2-oxa-3-azabicyclo2.2.2oct-5-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxa-2-azabicyclo[2.2.2]oct-5-ene-2-carboxylate
• methyl 2-oxa-3-azabicyclo2.2.2oct-5-ene-3-carboxylate
• EN300-26690455
• 110590-27-7
• 2-Oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylic acid, methyl ester
• DTXSID50711270
• WHIPJYYEBOTHCD-UHFFFAOYSA-N
• Methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate
• N-Methoxycarbonyl-2-oxa-3-aza-bicyclo[2.2.2]oct-5-ene

• MDL： MFCD32678946
• Inchi： 1S/C8H11NO3/c1-11-8(10)9-6-2-4-7(12-9)5-3-6/h2,4,6-7H,3,5H2,1H3
• InChI Key： WHIPJYYEBOTHCD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC2)N1C(=O)OC

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Additional information on methyl 2-oxa-3-azabicyclo2.2.2oct-5-ene-3-carboxylate

Introduction to Methyl 2-Oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate (CAS No. 110590-27-7)

Methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate, identified by its CAS number 110590-27-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic structure, featuring both an oxygen and a nitrogen atom within its ring system, presents a unique framework that has garnered attention for its potential applications in drug discovery and material science.

The molecular architecture of methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate is characterized by its highly strained three-membered rings, which contribute to its reactivity and make it a valuable scaffold for synthetic chemists. The presence of both an oxa (oxygen-containing) and an aza (nitrogen-containing) group introduces diverse functional possibilities, enabling the formation of various derivatives that can be tailored for specific biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The bicyclic system of methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate has been explored as a template for designing molecules with potential therapeutic effects. For instance, studies have demonstrated its utility in the synthesis of compounds that exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate involves intricate organic transformations that highlight the compound's structural complexity. Researchers have employed various strategies, including cycloaddition reactions and ring-closing metathesis, to construct the desired bicyclic core. These synthetic approaches not only showcase the versatility of modern organic chemistry techniques but also underscore the compound's potential as a building block for more complex molecules.

One of the most compelling aspects of methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate is its ability to serve as a precursor for biologically active compounds. Recent studies have shown that derivatives of this molecule can interact with biological targets in novel ways, leading to the discovery of new pharmacophores. For example, modifications at the carboxylate position have been found to enhance binding affinity to specific proteins, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions.

The electronic properties of the bicyclic system also contribute to the compound's reactivity and make it an attractive candidate for materials science applications. The strained rings can be engineered to exhibit unique electronic characteristics, which could be exploited in the development of organic semiconductors or catalysts. This dual functionality—both as a pharmaceutical intermediate and a materials science precursor—underscores the broad utility of methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate.

In conclusion, methyl 2-oxya3aza-bicyclo22oct5ene3carboxylate (CAS No. 110590277) represents a fascinating compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable scaffold for designing novel bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and drug discovery is likely to grow even further.